Cas no 13682-29-6 (1H-Imidazole,2-ethyl-4,5-diphenyl-)

• Product Name: 1H-Imidazole,2-ethyl-4,5-diphenyl-
• CAS No: 13682-29-6
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• CID: 231182
• PubChem ID: 294542
• Update Time: 2025-04-19

1H-Imidazole,2-ethyl-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-ethyl-4,5-diphenyl-
• 2-Aethyl-4,5-dimethyl-thiazol
• 2-Aethyl-4,5-diphenyl-1H-imidazol
• 2-Aethyl-4,5-diphenyl-imidazol
• 2-ethyl
• 2-Ethyl-4,5-dimethylthiazol
• 2-ethyl-4,5-dimethylthiazole
• 2-ethyl-4,5-dimethyl-thiazole
• 2-ethyl-4,5-diphenyl-1H-imidazole
• 2-Ethyl-4,5-diphenyl-imidazol
• 2-ethyl-4,5-diphenylimidazole
• 556718_ALDRICH
• AC1LAXI4
• ACMC-209qju
• SureCN115387
• Thiazole, 2-ethyl-4,5-dimethyl-
• DTXSID70929557
• SCHEMBL5378775
• 13682-29-6
• NSC163178
• NSC-163178

• Inchi： 1S/C17H16N2/c1-2-15-18-16(13-9-5-3-6-10-13)17(19-15)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,18,19)
• InChI Key： JFGCBMQXGWFESU-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.131
• Monoisotopic Mass: 248.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 450°Cat760mmHg
• Flash Point: 235.4°C
• Refractive Index: 1.607